Cas no 2137025-39-7 (1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 2137025-39-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5294106
• Update Time: 2025-07-15

1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C12H17NO3/c1-5-10(14)9-6-7-13(8-9)11(15)16-12(2,3)4/h1,9H,6-8H2,2-4H3/t9-/m0/s1
• InChI Key： WVLUYLNKIVFCPC-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(=O)C#C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- (CAS No. 2137025-39-7)

The compound 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- (CAS No. 2137025-39-7) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a pyrrolidine core with a propynyl and tert-butyl ester moiety, makes it invaluable for asymmetric synthesis and drug discovery. The stereochemistry at the 3S position further enhances its utility in enantioselective reactions, a topic of growing interest in modern medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such advanced intermediates. Researchers frequently search for terms like "chiral building blocks for drug development" or "sustainable synthesis of pyrrolidine derivatives," reflecting the compound's relevance. The 1,1-dimethylethyl ester group in this molecule offers improved stability and solubility, addressing common challenges in peptide mimetics and prodrug design. These properties align with the industry's shift toward bioavailability optimization, a key focus in next-generation therapeutics.

From a synthetic perspective, the 3-(1-oxo-2-propyn-1-yl) substituent enables click chemistry applications, particularly in bioconjugation and material science. This aligns with the rising popularity of clickable probes in diagnostics and targeted drug delivery systems. Laboratories often inquire about "scalable routes to functionalized pyrrolidines" or "CAS 2137025-39-7 supplier data," underscoring its commercial and academic significance. The compound's compatibility with microwave-assisted synthesis and flow chemistry further positions it as a future-proof reagent for high-throughput screening.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, with particular attention to its optical purity. The (3S)-configuration is critical for interactions with biological targets, as evidenced by its use in kinase inhibitor research. Notably, the propynyl ketone functionality allows further derivatization via nucleophilic additions, a feature exploited in fragment-based drug design. Such versatility explains its prominence in patent literature related to oncological and anti-inflammatory agents.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. The tert-butyl ester group facilitates safer handling compared to more labile protecting groups, resonating with green chemistry principles. Queries like "biodegradable pyrrolidine derivatives" or "CAS 2137025-39-7 safety profile" reflect this shift toward sustainable practices. Moreover, its role in continuous manufacturing processes—a hot topic in Industry 4.0—highlights its alignment with automated and waste-minimized production.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- represents a nexus of innovation across multiple disciplines. Its structural features cater to evolving needs in precision medicine, catalysis, and process chemistry, while its synthetic flexibility ensures enduring relevance. As the pharmaceutical industry prioritizes stereocontrolled synthesis and molecular diversity, this compound will undoubtedly remain a cornerstone in cutting-edge research.